6-[2-(ethylthio)propyl]-3-propyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 6-(2-ethylsulfanylpropyl)-3-propyl-1,5,6,7-tetrahydroindazol-4-one
• InChI: InChI=1S/C15H24N2OS/c1-4-6-12-15-13(17-16-12)8-11(9-14(15)18)7-10(3)19-5-2/h10-11H,4-9H2,1-3H3,(H,16,17)
• InChI Key: KCQABYFXRIFZCU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NNC2=C1C(=O)CC(C2)CC(C)SCC
• Molecular Formula: C15H24N2OS
• Molecular Weight: 280.4 g/mol

Description

The compound “6-[2-(ethylthio)propyl]-3-propyl-1,5,6,7-tetrahydro-4H-indazol-4-one” is also known as clethodim. It is a herbicide that belongs to the cyclohexanedione oxime family. The IUPAC name for this compound is (5RS)-2-{(1EZ)-1-[(2E)-3-chloroallyloxyimino]propyl}-5-[(2RS)-2-(ethylthio)propyl]-3-hydroxycyclohex-2-en-1-one. The CAS Registry Number is 99129-21-2.

Molecular Structure Analysis

The molecular formula of clethodim is C17H26ClNO3S. The structure includes a cyclohexanedione ring with various functional groups attached, including an ethylthio group and a propyl group.

Chemical Reactions Analysis

While specific chemical reactions involving clethodim are not detailed in the search results, it’s known that clethodim is a herbicide and its mode of action involves the inhibition of acetyl-coenzyme A carboxylase. This enzyme is crucial for lipid synthesis in plants, and its inhibition leads to the death of the plant.

Physical And Chemical Properties Analysis

Clethodim is a pale yellow viscous oil at ambient temperatures. It has a molecular weight of 359.92 g/mol. The compound is not very volatile, with a vapour pressure of less than 0.01 mPa at 25°C.

Mechanism of Action

Clethodim acts as a post-emergent herbicide, meaning it is effective on plants that have already sprouted. It works by inhibiting the enzyme acetyl-coenzyme A carboxylase, which is essential for lipid synthesis in plants. This inhibition disrupts the normal growth processes of the plant, leading to its death.

Safety and Hazards

Clethodim is classified as a hazardous substance. It is combustible and can cause eye irritation, skin irritation, and may cause an allergic skin reaction. It may be fatal if swallowed and enters airways, and may cause damage to organs through prolonged or repeated exposure. It is also suspected of causing cancer. It is toxic to aquatic life and has long-lasting effects.